3-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-6-pyridin-4-ylpyridazine

• IUPAC Name: 3-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-6-pyridin-4-ylpyridazine
• InChI: InChI=1S/C17H16BrN7/c18-14-11-20-17(21-12-14)25-9-7-24(8-10-25)16-2-1-15(22-23-16)13-3-5-19-6-4-13/h1-6,11-12H,7-10H2
• InChI Key: HLLZQOFBCNGYTE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=NC=C3)C4=NC=C(C=N4)Br
• Molecular Formula: C17H16BrN7
• Molecular Weight: 398.3 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperazine ring, and a pyridazine ring. The presence of these rings suggests that the compound may have interesting chemical properties and potential applications in various fields, such as medicinal chemistry.

Molecular Structure Analysis

The compound contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, a piperazine ring, which is a six-membered ring with two nitrogen atoms, and a pyridazine ring, which is a six-membered ring with two nitrogen atoms. The presence of these rings and the bromine atom likely contribute to the compound’s overall structure and properties.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the pyrimidine, piperazine, and pyridazine rings, as well as the bromine atom. For example, the bromine atom could potentially be replaced through a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups present. For example, the presence of the bromine atom could potentially increase the compound’s molecular weight and influence its reactivity.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a drug, its mechanism of action would depend on its specific biological target.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and activities. For example, if it shows promising activity in biological assays, it could be further developed and optimized as a potential drug.